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Introduction

The paralogous transcriptional coactivators CREB-binding protein (CBP) and p300 are crucial
for activating enhancer-mediated transcription.[1][2] These proteins act as scaffolds, interacting
with over 400 other proteins, and as enzymes through their lysine acetyltransferase (KAT)
domains, which are responsible for acetylating histones (like H3K27ac) and other transcription
factors.[1][2][3] This acetylation is a hallmark of active enhancers.[4] While small molecule
inhibitors targeting specific domains of p300/CBP exist, they cannot completely eliminate the
proteins' functions.[3][5]

dCBP-1 is a potent and selective heterobifunctional chemical degrader of p300/CBP.[1][3][6] It
functions as a Proteolysis Targeting Chimera (PROTAC), a molecule designed to bring a target
protein into proximity with an E3 ubiquitin ligase, leading to the target's ubiquitination and
subsequent degradation by the proteasome.[7][8] Specifically, dCBP-1 hijacks the E3 ubiquitin
ligase Cereblon (CRBN) to induce the rapid and efficient degradation of both p300 and CBP
proteins.[3][6][9] This makes dCBP-1 an invaluable tool for acutely studying the consequences
of complete p300/CBP loss on enhancer structure and function.[1][2]

Mechanism of Action

dCBP-1 is a chimeric molecule with two key binding moieties connected by a linker. One end
binds to the p300/CBP protein, while the other binds to the CRBN E3 ligase. This induced
proximity facilitates the transfer of ubiquitin from the E3 ligase complex to p300/CBP, marking
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them for degradation by the 26S proteasome. This process effectively eliminates both the
enzymatic and scaffolding functions of p300/CBP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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